Cas no 33209-25-5 (1,2-Cyclohexanedicarbonyl dichloride, trans-(+)- (9CI))

• Product Name: 1,2-Cyclohexanedicarbonyl dichloride, trans-(+)- (9CI)
• CAS No: 33209-25-5
• MF: C₈H₁₀Cl₂O₂
• MW: 209.069800853729
• CID: 294108
• PubChem ID: 12501622
• Update Time: 2025-04-19

1,2-Cyclohexanedicarbonyl dichloride, trans-(+)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclohexanedicarbonyl dichloride, trans-(+)- (9CI)
• trans-(+)-1,2-Cyclohexanedicarbonyldichloride
• trans-1,2-cyclohexane dicarboxylic acid chloride
• YKZFIPRBWVEQBE-PHDIDXHHSA-N
• SCHEMBL11199862
• DTXSID90500564
• 33209-25-5
• (1R,2R)-Cyclohexane-1,2-dicarbonyl dichloride

• Inchi： 1S/C8H10Cl2O2/c9-7(11)5-3-1-2-4-6(5)8(10)12/h5-6H,1-4H2/t5-,6-/m1/s1
• InChI Key： YKZFIPRBWVEQBE-PHDIDXHHSA-N
• SMILES： ClC([C@@H]1CCCC[C@H]1C(=O)Cl)=O

Computed Properties

• Exact Mass: 208.0059
• Monoisotopic Mass: 208.0057849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Acyl halides Acyl chlorides